Cas no 1361887-45-7 (3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl)

• Product Name: 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl
• CAS No: 1361887-45-7
• MF: C₁₃H₉Cl₂FO
• MW: 271.114365339279
• CID: 4993826
• Update Time: 2025-06-15

3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl

• Inchi： 1S/C13H9Cl2FO/c1-17-13-6-8(2-3-12(13)16)9-4-10(14)7-11(15)5-9/h2-7H,1H3
• InChI Key： QTXGSROPSJQYDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C=1)OC)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl

Professional Introduction to 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl (CAS No. 1361887-45-7)

3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl, with the CAS number 1361887-45-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its biphenyl core structure modified with chloro, fluoro, and methoxy substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The biphenyl scaffold is a common motif in medicinal chemistry due to its ability to form stable aromatic systems and interact with biological targets. In particular, the presence of electron-withdrawing chloro groups at the 3 and 5 positions enhances the electrophilicity of the aromatic ring, making it more susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry.

The introduction of a fluoro group at the 4' position adds another layer of functionality to this compound. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity in drug molecules. For instance, fluorine substitution can increase the metabolic resistance of a drug candidate, thereby extending its half-life in vivo. This characteristic makes 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl a promising building block for developing novel therapeutic agents.

The methoxy group at the 3' position further influences the electronic and steric properties of the molecule. Methoxy groups are typically electron-donating and can participate in hydrogen bonding interactions, which are crucial for molecular recognition processes. These interactions can be exploited to enhance the binding affinity of drug candidates to their biological targets, such as enzymes or receptors.

Recent research has highlighted the utility of 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the unique functional groups present in this compound, researchers have been able to design highly specific kinase inhibitors with improved pharmacokinetic profiles.

In addition to its applications in pharmaceuticals, this compound has shown potential in agrochemical research. The structural features of 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl make it a suitable candidate for synthesizing novel pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases while minimizing environmental impact.

The synthesis of 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by nucleophilic aromatic substitution or cross-coupling reactions. The use of advanced catalytic systems has further improved the efficiency of these synthetic processes.

The analytical characterization of this compound is also crucial for ensuring its quality and purity. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly employed to confirm its structure and assess its purity.

The growing interest in fluorinated compounds has spurred significant research efforts aimed at developing new synthetic methodologies for introducing fluorine atoms into organic molecules. This trend has been driven by the desire to create more effective and selective drug candidates. In this context, 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl serves as an important intermediate for accessing a wide range of fluorinated derivatives.

The impact of this compound extends beyond academic research; it also has practical implications for industrial applications. Pharmaceutical companies and agrochemical manufacturers are increasingly investing in the development of novel fluorinated compounds due to their potential therapeutic and agricultural benefits.

In conclusion, 3,5-Dichloro-4'-fluoro-3'-methoxy-biphenyl (CAS No. 1361887-45-7) is a versatile organic compound with significant potential in both pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, including kinase inhibitors and pesticides. The continued exploration of its synthetic applications and biological activities will likely lead to further advancements in drug discovery and crop protection technologies.